Cas no 88877-00-3 (5-Acetyl-6-2-(dimethylamino)vinyl-2(1H)-pyridinone)

• Product Name: 5-Acetyl-6-2-(dimethylamino)vinyl-2(1H)-pyridinone
• CAS No: 88877-00-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD01814813
• CID: 620335
• PubChem ID: 5908143
• Update Time: 2025-08-03

5-Acetyl-6-2-(dimethylamino)vinyl-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-6-(2-(dimethylamino)vinyl)pyridin-2(1H)-one
• 2(1H)-Pyridinone, 5-acetyl-6-[2-(dimethylamino)ethenyl]-
• 5-ACETYL-6-[(E)-2-(DIMETHYLAMINO)ETHENYL]-2(1H)-PYRIDINONE
• 5-ACETYL-6-[2-(DIMETHYLAMINO)VINYL]-2(1H)-PYRIDINONE
• MFCD01814813
• 5-acetyl-6-[(E)-2-(dimethylamino)ethenyl]-1H-pyridin-2-one
• J-501986
• (E)-5-acetyl-6-(2-(dimethylamino)vinyl)pyridin-2(1H)-one
• AKOS005070240
• 3N-009
• 5-acetyl-6-[(E)-2-(dimethylamino)ethenyl]-1,2-dihydropyridin-2-one
• 88877-00-3
• SCHEMBL7381640
• 5-Acetyl-6-2-(dimethylamino)vinyl-2(1H)-pyridinone

• MDL： MFCD01814813
• Inchi： 1S/C11H14N2O2/c1-8(14)9-4-5-11(15)12-10(9)6-7-13(2)3/h4-7H,1-3H3,(H,12,15)/b7-6+
• InChI Key： FLJCJGRJHJFVGA-VOTSOKGWSA-N
• SMILES： O=C(C)C1C=CC(NC=1/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Melting Point: 238-240°

5-Acetyl-6-2-(dimethylamino)vinyl-2(1H)-pyridinone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones